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Compound of Interest

Compound Name: Lactose octaacetate

cat. No.: B7790920

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of lactose
octaacetate in a range of common organic solvents. The information presented herein is
critical for professionals in pharmaceutical development, chemical synthesis, and materials
science who utilize this peracetylated sugar derivative in their work. This document
summarizes available quantitative solubility data, details experimental protocols for solubility
determination, and provides a visual representation of a typical experimental workflow.

Quantitative Solubility of Lactose Octaacetate

Lactose octaacetate, a crystalline solid, exhibits varying degrees of solubility in different
organic solvents, largely influenced by the polarity of the solvent and the temperature. While
extensive guantitative data across a broad spectrum of solvents and temperatures is not
readily available in published literature, existing information and qualitative observations
provide valuable insights.

Table 1: Solubility of Lactose Octaacetate in Various Organic Solvents
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Quantitative

Solvent Chemical Qualitative Solubility ( Temperature
olven
Formula Solubility g/100 g (°C)
Solvent)
Soluble[1][2][3] Data not -
Chloroform CHCIs ] Not specified
[4] available
Dichloromethane Data not .
CH2Cl2 Soluble[5] ) Not specified
(DCM) available
Dimethylformami Data not N
(CHs)2NC(O)H Soluble ] Not specified
de (DMF) available
Dimethyl
_ =210 (as 10 N
Sulfoxide (CH3)2S0O Freely Soluble ) Not specified
mg/mL solution)
(DMSO)
Ethyl Acetate CHsCOOCH2CH Data not -~
Soluble ] Not specified
(EtOAC) 3 available
Methanol =1 (as 1 mg/mL -
CHsOH Soluble ) Not specified
(MeOH) solution)
Data not »
Ethanol C2Hs0OH Soluble ] Not specified
available
o Data not -
Acetonitrile CHsCN Soluble ] Not specified
available
. Data not N
Dioxane CaHsO2 Soluble ] Not specified
available

Note: The qualitative solubility information is based on various sources indicating that lactose
octaacetate dissolves in these solvents. The quantitative data for DMSO and Methanol is
inferred from concentrations used in experimental procedures and may not represent the
saturation limit.

Experimental Protocol for Solubility Determination
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A precise understanding of solubility often requires experimental determination. The following is
a detailed methodology for a gravimetric approach to quantify the solubility of lactose
octaacetate in a given organic solvent. This protocol can be adapted for various solvents and
temperature conditions.

Objective: To determine the saturation solubility of lactose octaacetate in a specific organic
solvent at a controlled temperature.

Materials:

o Lactose Octaacetate (high purity)

e Selected Organic Solvent (analytical grade)

o Thermostatically controlled shaker or water bath

e Analytical balance (accurate to £0.0001 g)

o Glass vials with airtight seals

o Syringe filters (solvent-compatible, e.g., PTFE, 0.22 um pore size)
» Pre-weighed, dry glass evaporating dishes or beakers
e Drying oven or vacuum desiccator

e \ortex mixer

Procedure:

e Preparation of Saturated Solution:

o Add an excess amount of lactose octaacetate to a glass vial containing a known volume
of the selected organic solvent. The presence of undissolved solid is crucial to ensure
saturation.

o Securely seal the vial to prevent solvent evaporation.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b7790920?utm_src=pdf-body
https://www.benchchem.com/product/b7790920?utm_src=pdf-body
https://www.benchchem.com/product/b7790920?utm_src=pdf-body
https://www.benchchem.com/product/b7790920?utm_src=pdf-body
https://www.benchchem.com/product/b7790920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Place the vial in a thermostatically controlled shaker or water bath set to the desired
temperature.

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached. The time required may vary depending on the solvent and temperature.

o Sample Collection and Filtration:
o Once equilibrium is established, allow the undissolved solid to settle.

o Carefully draw a known volume of the supernatant (the clear, saturated solution) using a
pre-warmed (if the experiment is at elevated temperature) syringe.

o Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed,
dry evaporating dish or beaker. This step is critical to remove any undissolved
microcrystals.

e Solvent Evaporation:
o Record the exact mass of the evaporating dish containing the filtrate.

o Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the lactose octaacetate (a temperature below its melting
point of approximately 83-85°C is recommended). Alternatively, a vacuum desiccator can
be used for gentle drying.

o Continue drying until a constant weight of the residue (lactose octaacetate) is achieved.
This is confirmed by repeated weighing until the mass no longer changes.

 Calculation of Solubility:

o Calculate the mass of the dissolved lactose octaacetate by subtracting the initial mass of
the empty evaporating dish from the final constant mass of the dish with the dried residue.

o Calculate the mass of the solvent by subtracting the mass of the dissolved lactose
octaacetate from the total mass of the filtrate.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b7790920?utm_src=pdf-body
https://www.benchchem.com/product/b7790920?utm_src=pdf-body
https://www.benchchem.com/product/b7790920?utm_src=pdf-body
https://www.benchchem.com/product/b7790920?utm_src=pdf-body
https://www.benchchem.com/product/b7790920?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7790920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Express the solubility in grams of lactose octaacetate per 100 grams of solvent using the
following formula:

Solubility ( g/100 g solvent) = (Mass of Lactose Octaacetate / Mass of Solvent) x 100
Safety Precautions:
o Always work in a well-ventilated fume hood when handling organic solvents.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

o Consult the Safety Data Sheet (SDS) for each solvent for specific handling and disposal
instructions.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the gravimetric method for determining the
solubility of lactose octaacetate.
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1. Preparation of Saturated Solution

Add excess Lactose Octaacetate to solvent in a sealed vial
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3. Gravime$ic Analysis
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4. Calqulation

Calculate mass of dissolved solute and solvent

Determine solubility (9/100g solvent)
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Gravimetric method for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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